Cas no 2680838-95-1 (7-Bromo-3-acetamido-1-benzothiophene-2-carboxylic acid)

• Product Name: 7-Bromo-3-acetamido-1-benzothiophene-2-carboxylic acid
• CAS No: 2680838-95-1
• MF: C₁₁H₈BrNO₃S
• MW: 314.155120849609
• CID: 5636096
• PubChem ID: 165927392
• Update Time: 2025-08-05

7-Bromo-3-acetamido-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-bromo-3-acetamido-1-benzothiophene-2-carboxylic acid
• EN300-28292751
• 2680838-95-1
• 7-Bromo-3-acetamido-1-benzothiophene-2-carboxylic acid

• Inchi： 1S/C11H8BrNO3S/c1-5(14)13-8-6-3-2-4-7(12)9(6)17-10(8)11(15)16/h2-4H,1H3,(H,13,14)(H,15,16)
• InChI Key： WZRMOLFUBOFYOB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1SC(C(=O)O)=C2NC(C)=O

Computed Properties

• Exact Mass: 312.94083g/mol
• Monoisotopic Mass: 312.94083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 94.6Ų

Additional information on 7-Bromo-3-acetamido-1-benzothiophene-2-carboxylic acid

Comprehensive Overview of 7-Bromo-3-acetamido-1-benzothiophene-2-carboxylic acid (CAS No. 2680838-95-1)

7-Bromo-3-acetamido-1-benzothiophene-2-carboxylic acid (CAS No. 2680838-95-1) is a high-value heterocyclic compound widely utilized in pharmaceutical research and organic synthesis. This compound belongs to the benzothiophene family, a class of molecules known for their diverse biological activities and applications in drug discovery. The presence of both bromo and acetamido functional groups enhances its reactivity, making it a versatile intermediate for constructing complex molecular architectures.

In recent years, the demand for benzothiophene derivatives has surged due to their potential in developing targeted therapies and small-molecule inhibitors. Researchers are particularly interested in 7-Bromo-3-acetamido-1-benzothiophene-2-carboxylic acid for its role in modulating enzyme activity and protein-protein interactions. Its carboxylic acid moiety allows for further derivatization, enabling the creation of novel compounds with improved pharmacokinetic properties.

The synthesis of CAS No. 2680838-95-1 involves multi-step organic reactions, including bromination and amidation, to achieve high purity and yield. Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its structural integrity. This compound is often stored under inert conditions to prevent degradation, ensuring consistent performance in downstream applications.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for heterocyclic compounds. 7-Bromo-3-acetamido-1-benzothiophene-2-carboxylic acid is no exception, with researchers investigating greener catalysts and solvent-free reactions to minimize environmental impact. Such innovations align with the global push toward green chemistry and eco-friendly manufacturing.

Another area of interest is the compound's potential in cancer research. Preliminary studies suggest that benzothiophene-based molecules may exhibit anti-proliferative effects against certain cancer cell lines. While further validation is needed, this has sparked curiosity about the mechanistic pathways involved and the possibility of developing new oncology drugs.

From a commercial perspective, 7-Bromo-3-acetamido-1-benzothiophene-2-carboxylic acid is available through specialized chemical suppliers, often in quantities tailored for laboratory-scale experiments or industrial-scale production. Its pricing and availability may vary depending on market demand and the complexity of its synthesis. Researchers are advised to verify the certificate of analysis (CoA) to ensure compliance with their specific requirements.

In summary, CAS No. 2680838-95-1 represents a critical building block in modern organic and medicinal chemistry. Its unique structural features and functional groups make it indispensable for designing next-generation therapeutics and advanced materials. As scientific advancements continue, this compound is expected to play an even more significant role in addressing unmet medical needs and industrial challenges.